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Compound of Interest

Compound Name: Biotin-PEG11-Mal

Cat. No.: B15542766

An In-depth Guide to the Theoretical Molecular Weight of Biotin-PEG11-Mal

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular weight is fundamental. This guide provides a detailed breakdown of
the theoretical molecular weight of Biotin-PEG11-Mal, a heterobifunctional crosslinker
commonly utilized in bioconjugation, drug delivery, and diagnostic assays.

Elemental Composition and Molecular Formula

Biotin-PEG11-Mal is a complex molecule comprising a biotin moiety, a polyethylene glycol
(PEG) spacer with 11 ethylene glycol units, and a maleimide group. The established chemical
formula for Biotin-PEG11-Mal is C41H71N5016S.[1][2][3] This formula is the basis for
calculating its theoretical molecular weight.

The elemental composition, derived from the molecular formula, is summarized in the table
below.
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Element Symbol Number of Atoms
Carbon C 41

Hydrogen H 71

Nitrogen N 5

Oxygen @) 16

Sulfur S 1

Calculation of Theoretical Molecular Weight

The theoretical molecular weight is the sum of the atomic weights of all atoms in the molecule.
The standard atomic weights of the constituent elements are used for this calculation.

The atomic weights for each element are:

e Carbon (C): 12.011 amu[4][5]

e Hydrogen (H): 1.008 amu[6][7]

o Nitrogen (N): 14.007 amu[8][9][10][11]

e Oxygen (0O): 15.999 amu[12][13][14][15]

o Sulfur (S): 32.065 amu[16][17][18]

The theoretical molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of N atoms x Atomic weight of N) + (Number of O atoms x Atomic weight of O) +
(Number of S atoms x Atomic weight of S)

(41 x 12.011) + (71 % 1.008) + (5 x 14.007) + (16 x 15.999) + (1 x 32.065) = 922.103 g/mol

This calculated value is consistent with the molecular weight provided by various commercial
suppliers.[1][2]
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The following table presents a detailed breakdown of the molecular weight calculation.

Element Symbol Number of Atomic Weight Total Mass (
Atoms (g/mol) g/mol )
Carbon C 41 12.011 492.451
Hydrogen H 71 1.008 71.568
Nitrogen N 5 14.007 70.035
Oxygen O 16 15.999 255.984
Sulfur S 1 32.065 32.065
Total 922.103

Summary of Molecular Weight Data

Parameter Value

Chemical Formula C41H71N5016S
Theoretical Molecular Weight 922.103 g/mol
Exact Mass 921.4617

Visualization of Elemental Contribution

The following diagram illustrates the contribution of each element to the overall molecular
structure of Biotin-PEG11-Mal.
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Elemental Composition of Biotin-PEG11-Mal

Biotin-PEG11-Mal

C41H71N5016S
Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)
41 atoms 71 atoms 5 atoms 16 atoms

Click to download full resolution via product page

Elemental composition of Biotin-PEG11-Mal.

Experimental Protocols and Signaling Pathways

The determination of a theoretical molecular weight is a computational process based on the
chemical formula and standard atomic weights. Therefore, experimental protocols are not
applicable in this context. Similarly, as Biotin-PEG11-Mal is a synthetic crosslinker, it does not
have an independent signaling pathway. Its function is to conjugate to other molecules, which
may then be involved in various biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15542766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

